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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B7770432

This guide provides a comprehensive overview of the key thermal properties of 1-
Tetradecanol, also known as myristyl alcohol. It is intended for researchers, scientists, and
professionals in drug development who require precise data on the melting and boiling points
of this compound. The document details these physical constants, outlines common
experimental methodologies for their determination, and presents a logical workflow for such
characterization.

Quantitative Data: Melting and Boiling Points

1-Tetradecanol is a straight-chain saturated fatty alcohol that presents as a white, waxy solid
at standard conditions.[1][2] Its thermal transition points are critical for various applications,
including its use as a phase-change material for thermal energy storage, and as an emollient in
cosmetics.[2][3] The following tables summarize the reported melting and boiling points from
various sources.

Table 1: Melting Point of 1-Tetradecanol
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Temperature Range (°C)

Temperature (°F)

Source(s)

Sigma-Aldrich, Alfa Chemistry,

35-39 - _
ChemicalBook[4][5][6]
36-39 - Sigma-Aldrich
Wikipedia, chemeurope.com,
38 100 _
TCI Chemicals[1][2]
39-41 - Taylor & Francis[7]
PubChem (from CRC
37.7 99.7
Handbook), USCGJ8]
39.5 - PubChem (from HSDB)[8]
38-39 - Brainly[9]
38-40 - SweetStudy[10]
Table 2: Boiling Point of 1-Tetradecanol
Temperature (°C) Pressure Source(s)
N Wikipedia, chemeurope.com[1]
>260 Not specified
[2]
263.2 760 mmHg PubChem (from USCG)[8]
o Sigma-Aldrich, Alfa Chemistry,
289 "lit." (literature value) ]
ChemicalBook[4][5][6]
277-288 1013 hPa Sigma-Aldrich
173 20 mmHg TCI Chemicals
>220 Not specified Taylor & Francis[7]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.sigmaaldrich.com/KR/ko/product/aldrich/185388
https://www.alfa-chemistry.com/product/tetradecanol-cas-112-72-1-203604.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8689436.htm
https://en.wikipedia.org/wiki/1-Tetradecanol
https://www.chemeurope.com/en/encyclopedia/1-Tetradecanol.html
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/1-tetradecanol/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://brainly.com/question/35164468
https://www.sweetstudy.com/files/5-docx-4744869
https://www.benchchem.com/product/b7770432?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Tetradecanol
https://www.chemeurope.com/en/encyclopedia/1-Tetradecanol.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://www.sigmaaldrich.com/KR/ko/product/aldrich/185388
https://www.alfa-chemistry.com/product/tetradecanol-cas-112-72-1-203604.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8689436.htm
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/1-tetradecanol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The determination of melting and boiling points are fundamental techniques in chemical
characterization. While specific instrumental parameters may vary, the underlying principles are
well-established.

1. Melting Point Determination (Capillary Method)

A common and effective method for determining the melting point of a solid compound like 1-
Tetradecanol is the capillary tube method.

o Sample Preparation: A small amount of dry, powdered 1-Tetradecanol is packed into a thin-
walled capillary tube, sealed at one end, to a height of a few millimeters.

o Apparatus: The capillary tube is placed in a heating apparatus (such as a Thiele tube or a
dedicated melting point apparatus) along with a calibrated thermometer. The heating medium
is typically a mineral oil or silicone oil bath that ensures even heat distribution.

o Procedure: The sample is heated at a slow, controlled rate. The temperatures are recorded
at two points: the onset of melting (when the first liquid droplet appears) and the completion
of melting (when the entire solid has transformed into a clear liquid).[11] The recorded range
provides an indication of the substance's purity; a narrow range typically signifies a high
degree of purity.[11]

2. Boiling Point Determination

The boiling point can be determined using several methods, including distillation, the reflux
method, or the Thiele tube method for smaller sample sizes.

e Reflux Method:

o Apparatus: A small quantity of 1-Tetradecanol is placed in a round-bottom flask. A
condenser is fitted vertically to the flask, and a thermometer is positioned so that its bulb is
just below the side arm of the condenser, ensuring it measures the temperature of the
vapor in equilibrium with the boiling liquid.[12]

o Procedure: The liquid is heated to a gentle boil. The substance will boil, vaporize, and then
condense, with the liquid returning to the flask—a state known as reflux.[12] The
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temperature will stabilize at the boiling point of the liquid at the given atmospheric
pressure. This stable temperature is recorded.[12]

e Thiele Tube Method (for small volumes):

o Apparatus: A small sample of 1-Tetradecanol is placed in a small test tube (Durham tube),
which is attached to a thermometer. A capillary tube, sealed at one end, is inverted and
placed inside the sample.[12]

o Procedure: The assembly is heated in a Thiele tube. As the temperature rises, air trapped
in the capillary tube expands and escapes. When the boiling point is reached, a rapid and
continuous stream of bubbles will emerge from the capillary tube. The heating is then
stopped. The liquid will begin to cool, and the point at which the liquid is drawn back into
the capillary tube is defined as the boiling point.[12]

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
thermal properties of a substance such as 1-Tetradecanol.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b7770432?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b7770432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermal Property Determination Workflow
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Caption: Workflow for determining the thermal properties of 1-Tetradecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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